Cas no 478-60-4 (Citromycetin)

• Product Name: Citromycetin
• CAS No: 478-60-4
• MF: C₁₄H₁₀O₇
• MW: 290.225004673004
• CID: 330505
• PubChem ID: 65029
• Update Time: 2025-07-17

Citromycetin Chemical and Physical Properties

Names and Identifiers

• 4H,5H-Pyrano[3,2-c][1]benzopyran-10-carboxylicacid, 8,9-dihydroxy-2-methyl-4-oxo-
• 8,9-dihydroxy-2-methyl-4-oxo-5H-pyrano[3,2-c]chromene-10-carboxylic acid
• CITROMYCETIN
• 4H,5H-Pyrano(3,2-c)(1)benzopyran-10-carboxylic acid, 8,9-dihydroxy-2-methyl-4-oxo-
• 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c]chromen-10-carbonsaeure
• 8,9-dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c]chromene-10-carboxylic acid
• BRN 0330020
• Frequentic acid
• NSC53584
• SpecPlus_000355
• Spectrum_000290
• Spectrum5_000777
• UNII-6LQ9JP1YA7
• 6LQ9JP1YA7
• 4-19-00-03953 (Beilstein Handbook Reference)
• KBio2_003338
• 4H,2-c][1]benzopyran-10-carboxylic acid, 8,9-dihydroxy-2-methyl-4-oxo-
• CHEBI:201809
• Q15410873
• CS-0065609
• 478-60-4
• KBio1_001395
• CITROMYCETIN [MI]
• NCGC00169943-01
• SCHEMBL2137852
• DTXSID60197283
• KBio2_000770
• 8,9-DIHYDROXY-2-METHYL-4-OXO-4H,5H-PYRANO(3,2-C)(1)BENZOPYRAN-10-CARBOXYLIC ACID
• ACon1_002335
• NSC 53584
• KBio2_005906
• 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c][1]benzopyran-10-carboxylic acid
• DivK1c_006451
• AKOS040748138
• NSC-53584
• HY-116479
• KBioSS_000770
• 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c]chromene-10-carboxylate
• 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano(3,2-c)chromene-10-carboxylate
• DA-62352
• 8,9-dihydroxy-2-methyl-4-oxo-5H-pyrano(3,2-c)chromene-10-carboxylic acid
• DTXCID70119774
• Citromycetin

• Inchi： 1S/C14H10O7/c1-5-2-7(15)6-4-20-9-3-8(16)12(17)11(14(18)19)10(9)13(6)21-5/h2-3,16-17H,4H2,1H3,(H,18,19)
• InChI Key： PKEPGKZPVDAVKI-UHFFFAOYSA-N
• SMILES： O1CC2C(C=C(C)OC=2C2C(C(=O)O)=C(C(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 290.0426
• Monoisotopic Mass: 290.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.73
• Melting Point: Not available
• Boiling Point: 669.1°Cat760mmHg
• Flash Point: 260.9°C
• Refractive Index: 1.736
• PSA: 113.29
• LogP: 1.61700
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Citromycetin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives

Additional information on Citromycetin

Exploring Citromycetin (CAS No. 478-60-4): Properties, Applications, and Research Insights

Citromycetin (CAS No. 478-60-4) is a naturally occurring compound that has garnered significant attention in the fields of biochemistry and pharmacology. Known for its unique structural properties, this compound belongs to the class of polyketide antibiotics, which are renowned for their diverse biological activities. Researchers have been particularly interested in Citromycetin due to its potential applications in antimicrobial and antioxidant therapies, making it a subject of ongoing scientific exploration.

The molecular structure of Citromycetin (CAS No. 478-60-4) features a benzophenone core, which is a key contributor to its biological activity. This structural motif is shared with other bioactive compounds, highlighting its importance in drug discovery. Recent studies have focused on the compound's ability to inhibit oxidative stress, a topic of great interest given the rising global concern over aging-related diseases and chronic inflammation. As a result, Citromycetin is increasingly being studied for its potential role in neuroprotective and anti-aging formulations.

In the context of natural product research, Citromycetin (CAS No. 478-60-4) stands out due to its origin from microbial sources, particularly fungal metabolites. This aligns with the growing consumer demand for sustainable and eco-friendly bioactive compounds. The compound's production through fermentation processes also makes it a viable candidate for green chemistry applications, a trend that resonates with industries aiming to reduce their environmental footprint.

Another area of interest is the potential synergy between Citromycetin and other bioactive compounds in functional foods and nutraceuticals. With the global nutraceutical market expanding rapidly, researchers are investigating how Citromycetin (CAS No. 478-60-4) could enhance the efficacy of dietary supplements targeting metabolic health and immune support. This aligns with the increasing consumer focus on preventive healthcare and holistic wellness.

From a technical perspective, the isolation and purification of Citromycetin (CAS No. 478-60-4) require advanced chromatographic techniques, such as HPLC and mass spectrometry. These methods ensure high purity and consistency, which are critical for both research and industrial applications. The compound's stability under various conditions is also a key consideration for its incorporation into pharmaceutical formulations and cosmetic products, where it may serve as an active ingredient.

Looking ahead, the future of Citromycetin research appears promising, with potential breakthroughs in drug development and biotechnology. Its multifaceted biological activities make it a compelling candidate for further exploration, particularly in addressing unmet medical needs. As scientific advancements continue, Citromycetin (CAS No. 478-60-4) may well emerge as a cornerstone in the next generation of therapeutic agents and health-promoting compounds.